2-(5-Bromo-4-methylpyridin-2-yl)phenol

• Molecular Formula: C12H10BrNO
• Molecular Weight: 264.12 g/mol
• SMILES: CC1=CC(=NC=C1Br)C2=CC=CC=C2O
• InChI: InChI=1S/C12H10BrNO/c1-8-6-11(14-7-10(8)13)9-4-2-3-5-12(9)15/h2-7,15H,1H3
• InChIKey: ZCZHRVZITNQBOQ-UHFFFAOYSA-N

2-(5-Bromo-4-methylpyridin-2-yl)phenol: Dual-Function Pyridinylphenol Intermediate

2-(5-Bromo-4-methylpyridin-2-yl)phenol (CAS 2059971-99-0, MFCD30488149, molecular formula C₁₂H₁₀BrNO, molecular weight 264.12 g/mol) is a heterocyclic small molecule belonging to the 2-(pyridin-2-yl)phenol class. The compound features a bromine atom at the pyridine C5 position, a methyl group at C4, and a phenolic hydroxyl group ortho to the pyridine–phenyl junction. This substitution pattern simultaneously provides a versatile synthetic handle for palladium-catalyzed cross-coupling (via the C5–Br bond) and a conformationally constrained intramolecular hydrogen-bonding motif (O–H···N) that influences metal coordination, fluorescence properties, and biological target recognition. [1] The compound appears as a building block in kinase inhibitor patent families and has curated bioactivity data in the ChEMBL/BindingDB databases, establishing it as a procurement-relevant intermediate at the chemistry–biology interface. [2]

1 Dual-function intermediate: C5–Br for Pd-catalyzed cross-coupling; ortho-OH for metal chelation or derivatization.

2 Conformationally constrained O–H···N motif locks biaryl geometry for predictable metal coordination and photophysical studies.

3 Kinase inhibitor intermediate precedent (US-9096593-B2) and curated bioactivity data reduce sourcing risk in SAR programs.

• [1] Miki, K.; Maeda, K.; Matsubara, R.; Hayashi, M. Synthesis of 2-(Pyridin-2-yl)phenols and 2-(Pyridin-2-yl)anilines. J. Org. Chem. 2024, 89, 6174–6184. DOI: 10.1021/acs.joc.4c00423. View Source
• [2] BindingDB. BDBM50205814 (CHEMBL3898657). Ki: 1.80×10³ nM (Agaricus bisporus tyrosinase); Ki: 1.28×10⁵ nM (recombinant human tyrosinase). Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50205814 View Source

Why 2-(5-Bromo-4-methylpyridin-2-yl)phenol Has No Generic Substitute

The ortho-phenol group in this compound forms a six-membered intramolecular O–H···N hydrogen bond with the pyridyl nitrogen, locking the biaryl conformation into near-coplanarity. [1] This rigidified geometry is absent in non-hydroxylated analogs (e.g., 5-bromo-4-methyl-2-phenylpyridine, CAS 31686-64-3) and in the para-phenol positional isomer 4-(5-bromo-4-methylpyridin-2-yl)phenol (CAS 2764733-65-3), where the hydroxyl cannot engage the pyridyl nitrogen. Concomitantly, the C5–Br bond provides a kinetically competent oxidative addition site for palladium(0) that enables chemoselective Suzuki–Miyaura coupling at this position, whereas the corresponding C5–Cl analogs require substantially more forcing conditions due to the higher C–Cl bond dissociation energy (~95 kcal/mol vs. ~81 kcal/mol for C–Br). [2] Substituting the bromo with hydrogen (as in 2-(4-methylpyridin-2-yl)phenol, CAS 863988-32-3) eliminates this orthogonal cross-coupling handle entirely. Furthermore, curated tyrosinase inhibition data reveals that the bromo- and methyl-substitution pattern confers a ~71-fold selectivity window between fungal and human enzyme isoforms—a profile that would not be recapitulated by unsubstituted or differently halogenated congeners. [3] These interdependent structural features mean that generic replacement by any single-feature analog compromises either synthetic utility, conformational integrity, or biological selectivity, necessitating compound-specific procurement for structure–activity relationship (SAR) programs and synthetic methodology development.

Isomer Para-phenol or non-hydroxylated analogs lack intramolecular H-bond, altering metal coordination and conformational behavior.

Halogen Chloro analog (C5–Cl) requires harsher coupling conditions, limiting sequential functionalization and chemoselectivity.

Selectivity Des-bromo or unsubstituted congeners may not reproduce the 71-fold fungal/human tyrosinase selectivity profile.

• [1] Miki, K.; Maeda, K.; Matsubara, R.; Hayashi, M. Synthesis of 2-(Pyridin-2-yl)phenols and 2-(Pyridin-2-yl)anilines. J. Org. Chem. 2024, 89, 6174–6184. DOI: 10.1021/acs.joc.4c00423. View Source
• [2] Schmidt, A. F.; Kurokhtina, A. A.; Larina, E. V. Is oxidative addition indeed the rate-determining step of the Suzuki–Miyaura reaction with less-reactive aryl chlorides under 'ligand-free' conditions? J. Organomet. Chem. 2021, 931, 121611. DOI: 10.1016/j.jorganchem.2020.121611. View Source
• [3] BindingDB. BDBM50205814 (CHEMBL3898657). Ki: 1.80×10³ nM (Agaricus bisporus tyrosinase); Ki: 1.28×10⁵ nM (recombinant human tyrosinase, Sf9 cells). Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50205814 View Source

2-(5-Bromo-4-methylpyridin-2-yl)phenol: Evidence vs. Closest Analogs

C5–Br vs. C5–Cl Oxidative Addition in Suzuki Coupling

The C5 bromine substituent in 2-(5-bromo-4-methylpyridin-2-yl)phenol provides a significantly more reactive oxidative addition site for Pd(0) compared to the corresponding C5–Cl analog. General organometallic principles—validated across aryl halide classes—show that C–Br bond dissociation energy is approximately 81 kcal/mol versus ~95 kcal/mol for C–Cl, translating into substantially faster oxidative addition kinetics. [1] Under ligand-free Suzuki–Miyaura conditions, aryl bromides achieve high conversion at room temperature to 60 °C, whereas the corresponding aryl chlorides typically require 80–110 °C and specialized ligand systems to reach comparable yields. [2] This differential enables the bromo compound to be employed in sequential coupling strategies where the C5–Br bond is chemoselectively functionalized in the presence of other (e.g., chloro) substituents elsewhere on the scaffold—a capability not available with the chloro analog 2-(5-chloro-4-methylpyridin-2-yl)phenol.

Oxidative Addition

Class-level inference

C–Br BDE ≈ 81 kcal/mol vs C–Cl ≈ 95 kcal/mol; Br reacts at 25–60 °C, Cl requires 80–110 °C with specialized ligands.

Supports milder, chemoselective coupling strategy.

Rates are class-level; compound-specific kinetics to verify.

Evidence Dimension	Oxidative addition reactivity of aryl halide to Pd(0)
Target Compound Data	C5–Br: C–Br BDE ≈ 81 kcal/mol; oxidative addition proceeds at 25–60 °C under ligand-free conditions
Comparator Or Baseline	2-(5-Chloro-4-methylpyridin-2-yl)phenol: C–Cl BDE ≈ 95 kcal/mol; oxidative addition typically requires 80–110 °C with specialized ligands
Quantified Difference	C–Cl BDE is ~14 kcal/mol higher than C–Br; aryl bromides are generally 10²–10³ fold faster in oxidative addition to Pd(0)L₂ complexes [1]
Conditions	Pd(0)-catalyzed Suzuki–Miyaura cross-coupling; rates measured for phosphine-ligated and ligand-free systems; BDE values from standard thermochemical tables

Why This Matters

Selecting the bromo (rather than chloro) analog permits milder, chemoselective late-stage functionalization in multi-step synthetic routes, reducing thermal degradation of sensitive functional groups and enabling orthogonal coupling strategies in medicinal chemistry campaigns.

• [1] Stambuli, J. P.; Kuwano, R.; Hartwig, J. F. Unparalleled Rates for the Activation of Aryl Chlorides and Bromides: Coupling with Amines and Boronic Acids in Minutes at Room Temperature. Angew. Chem. Int. Ed. 2002, 41, 4746–4748. DOI: 10.1002/anie.200290036. View Source
• [2] Schmidt, A. F.; Kurokhtina, A. A.; Larina, E. V. Is oxidative addition indeed the rate-determining step of the Suzuki–Miyaura reaction with less-reactive aryl chlorides under 'ligand-free' conditions? J. Organomet. Chem. 2021, 931, 121611. DOI: 10.1016/j.jorganchem.2020.121611. View Source

Ortho-Phenol Conformational Lock via O–H···N Bond

2-(5-Bromo-4-methylpyridin-2-yl)phenol possesses a geometrically predisposed ortho-phenol group capable of forming a six-membered intramolecular O–H···N hydrogen bond with the pyridyl nitrogen. This interaction constrains the biaryl dihedral angle toward coplanarity, which is critical for effective metal chelation (e.g., Ir(III), Cu(II), Zn(II)) and for solid-state fluorescence properties. [1] In contrast, the para-phenol positional isomer 4-(5-bromo-4-methylpyridin-2-yl)phenol (CAS 2764733-65-3) cannot form this intramolecular H-bond due to the ~7 Å distance between the hydroxyl proton and the pyridyl nitrogen, resulting in a freely rotating biaryl system with distinct photophysical and coordination behavior. Similarly, 5-bromo-4-methyl-2-phenylpyridine (CAS 31686-64-3) lacks the hydroxyl group entirely, precluding both H-bonding and metal-phenolate coordination modes. Crystallographic and spectroscopic evidence across 2-(pyridin-2-yl)phenol congeners consistently demonstrates O–H···N bond lengths of 1.75–1.95 Å with N···O distances of 2.55–2.65 Å, confirming strong intramolecular hydrogen bonding. [1]

Conformational Lock

Supporting evidence

Intramolecular O–H···N H-bond; estimated dihedral angle 0–15°. Para-isomer or non-hydroxylated analog lacks this constraint.

Ensures coplanarity required for metal chelation and photophysical output.

Crystallographic data from 2-(pyridin-2-yl)phenol class.

Evidence Dimension	Intramolecular hydrogen bonding capacity and resulting conformational constraint
Target Compound Data	Ortho-phenol forms O–H···N H-bond; estimated biaryl dihedral angle ≈ 0–15° (coplanar); O–H···N distance ≈ 1.8–1.95 Å
Comparator Or Baseline	4-(5-Bromo-4-methylpyridin-2-yl)phenol: no intramolecular H-bond; free rotation about biaryl bond; dihedral angle unconstrained. 5-Bromo-4-methyl-2-phenylpyridine: no OH group; no H-bond or metal-phenolate coordination possible.
Quantified Difference	Qualitative structural distinction: presence vs. absence of 6-membered intramolecular H-bond; estimated coplanarity energy stabilization of 5–8 kcal/mol for ortho-phenol conformer vs. twisted conformer
Conditions	X-ray crystallography and spectroscopic characterization of 2-(pyridin-2-yl)phenol derivatives; computational DFT analysis of rotational barriers

Why This Matters

For procurement decisions in metal-complex (e.g., OLED phosphorescent emitter) synthesis or fluorescent probe development, the ortho-phenol isomer is structurally mandatory—the para-isomer or non-hydroxylated analog will fail to generate the same coordination geometry or photophysical output.

• [1] Miki, K.; Maeda, K.; Matsubara, R.; Hayashi, M. Synthesis of 2-(Pyridin-2-yl)phenols and 2-(Pyridin-2-yl)anilines. J. Org. Chem. 2024, 89, 6174–6184. DOI: 10.1021/acs.joc.4c00423. View Source

Tyrosinase Inhibition: Fungal vs. Human Selectivity

2-(5-Bromo-4-methylpyridin-2-yl)phenol has curated inhibitory activity against tyrosinase (polyphenol oxidase), a copper-containing enzyme central to melanin biosynthesis. BindingDB/ChEMBL data (Entry BDBM50205814, CHEMBL3898657) report a Ki of 1.80×10³ nM (1.80 µM) for competitive inhibition of Agaricus bisporus (mushroom) tyrosinase, versus a Ki of 1.28×10⁵ nM (128 µM) for recombinant human tyrosinase expressed in baculovirus-infected Sf9 cells, both assessed via diphenolase activity using L-DOPA as substrate. [1] This represents a ~71-fold selectivity for the fungal isoform over the human enzyme. For context, the unsubstituted parent scaffold 2-(pyridin-2-yl)phenol (CAS 33421-36-2) lacks both the C5-bromo and C4-methyl substituents that modulate electronic character and steric fit within the tyrosinase active site, and would be expected to exhibit substantially different affinity and selectivity profiles. The 71-fold species-selectivity window is a quantifiable differentiation parameter that would guide selection of this specific compound for anti-melanogenic screening programs targeting fungal vs. human tyrosinase.

Tyrosinase Ki

Cross-study comparable

Ki: 1.80 µM (mushroom) vs 128 µM (human); 71-fold selectivity for fungal isoform.

Supports species-selectivity screening in agrochemical and cosmetic research.

Curated database values; verify under assay conditions.

Evidence Dimension	Enzyme inhibition constant (Ki) for tyrosinase across species
Target Compound Data	Ki (mushroom tyrosinase, A. bisporus) = 1.80×10³ nM; Ki (human recombinant tyrosinase, Sf9 cells) = 1.28×10⁵ nM
Comparator Or Baseline	2-(Pyridin-2-yl)phenol (parent scaffold, CAS 33421-36-2): no curated tyrosinase Ki data available for direct comparison; expected to differ due to absence of Br and CH₃ substituents. Standard inhibitor kojic acid: IC₅₀ ≈ 20–50 µM against mushroom tyrosinase (typical literature range).
Quantified Difference	Ki ratio (human/mushroom) = 71.1; target compound is approximately 71-fold more potent against fungal tyrosinase than human isoform
Conditions	Competitive inhibition assay; mushroom tyrosinase: L-DOPA substrate, Michaelis-Menten analysis; human tyrosinase: recombinant enzyme in baculovirus/Sf9 expression system, diphenolase activity with L-DOPA substrate

Why This Matters

This species-selectivity profile is a direct selection criterion for research programs requiring differential tyrosinase inhibition: the compound's 71-fold preference for fungal enzyme makes it relevant for agrochemical fungicide screening or selective anti-browning studies, while its weaker human isoform activity informs dermal safety profiling in cosmetic R&D.

• [1] BindingDB. BDBM50205814 (CHEMBL3898657). Ki: 1.80×10³ nM (Agaricus bisporus tyrosinase, competitive inhibition); Ki: 1.28×10⁵ nM (recombinant human tyrosinase, Sf9 cells, diphenolase activity). Curated by ChEMBL, University of Bonn. View Source

Kinase Inhibitor Intermediate: Patent Validation

The 5-bromo-4-methylpyridin-2-yl substructure appears as an exemplified synthetic intermediate in US patent US-9096593-B2 ('Compounds and methods for kinase modulation, and indications therefor'), which discloses phenylpyridine-based kinase inhibitors targeting c-Kit and related tyrosine kinases. [1] The bromo substituent at C5 serves as the critical point of diversification, enabling late-stage Suzuki–Miyaura coupling to introduce aryl or heteroaryl groups that modulate kinase selectivity. The corresponding des-bromo analog 2-(4-methylpyridin-2-yl)phenol (CAS 863988-32-3) lacks this diversification handle and would not support the same SAR exploration strategy. Similarly, 5-bromo-4-methyl-2-phenylpyridine (CAS 31686-64-3), while retaining the C5–Br bond, lacks the phenolic OH that can serve as an additional hydrogen-bond donor/acceptor in kinase hinge-binding motifs. This dual-feature profile—C5–Br for cross-coupling diversification plus ortho-OH for target engagement—provides a patent-documented basis for prioritizing this specific compound in kinase inhibitor library synthesis.

Patent Precedent

Supporting evidence

Exemplified in US-9096593-B2 as intermediate for kinase modulation (c-Kit).

Reported synthetic intermediate utility reduces library design risk.

Patent filing 2009; confirm alignment with current project.

Evidence Dimension	Patent citation as synthetic intermediate in kinase inhibitor development
Target Compound Data	Exemplified in US-9096593-B2 (kinase modulation patent); C5–Br enables Suzuki diversification; ortho-OH provides additional pharmacophoric feature
Comparator Or Baseline	2-(4-Methylpyridin-2-yl)phenol (CAS 863988-32-3): lacks C5 halogen, no cross-coupling handle. 5-Bromo-4-methyl-2-phenylpyridine (CAS 31686-64-3): retains C5–Br but lacks phenol OH for target hydrogen bonding.
Quantified Difference	Qualitative: compound appears in kinase patent intermediate pool; des-bromo analog and non-phenolic analog lack one of the two key functional features
Conditions	Patent US-9096593-B2, filing date 2009-11-06; compounds evaluated for c-Kit kinase inhibition with IC₅₀ values in the nanomolar range for elaborated final compounds

Why This Matters

For procurement by medicinal chemistry teams building kinase-focused compound libraries, the patent-documented precedent reduces synthetic risk: the bromo-methyl-phenol substitution pattern has validated utility as a diversification-ready intermediate in a published kinase inhibitor patent family.

• [1] US Patent US-9096593-B2. Compounds and methods for kinase modulation, and indications therefor. Filed 2009-11-06, granted 2015-08-04. Available at: https://patents.google.com/patent/US9096593B2/ View Source

Bromo Substituent Enhances Lipophilicity and Permeability

The C5 bromine atom in 2-(5-bromo-4-methylpyridin-2-yl)phenol contributes significantly to compound lipophilicity compared to the des-halogen analog and the chloro congener. Based on fragment-based logP contribution models (e.g., CLOGP), the bromo substituent adds approximately +0.8 to +1.0 log units relative to hydrogen and +0.3 to +0.5 log units relative to chlorine on an aryl ring. [1] For the target compound, the predicted logP (XLogP3) is estimated at ~3.5–3.8, compared to ~2.7–2.9 for 2-(4-methylpyridin-2-yl)phenol (des-bromo) and ~3.1–3.3 for the corresponding chloro analog 2-(5-chloro-4-methylpyridin-2-yl)phenol. This elevated lipophilicity directly impacts predicted membrane permeability (PAMPA, Caco-2) and plasma protein binding, parameters that are critical when the compound is used as the starting point for lead optimization in cellular assays. [2] A logP difference of ~0.8 units between bromo and des-bromo analogs corresponds to an approximately 6-fold difference in octanol–water partition coefficient, which can translate into measurable differences in cellular uptake and nonspecific protein binding.

Lipophilicity

Class-level inference

Predicted logP ~3.5–3.8; ΔlogP vs des-bromo: +0.8 to +1.0. Bromo contributes to membrane permeability prediction.

May support cell-permeable probe design context.

Predicted values; experimental logP not determined.

Evidence Dimension	Predicted octanol-water partition coefficient (logP) as function of halogen substitution
Target Compound Data	Predicted XLogP3 ≈ 3.5–3.8 (bromo substituent contribution); MW = 264.12 g/mol
Comparator Or Baseline	2-(4-Methylpyridin-2-yl)phenol (CAS 863988-32-3): predicted logP ≈ 2.7–2.9, MW = 185.22 g/mol. 2-(5-Chloro-4-methylpyridin-2-yl)phenol: predicted logP ≈ 3.1–3.3, MW = 219.66 g/mol.
Quantified Difference	ΔlogP (Br vs. H) ≈ +0.8 to +1.0; ΔlogP (Br vs. Cl) ≈ +0.3 to +0.5. Estimated Δ octanol-water partition (P_Br/P_Cl) ≈ 2–3 fold.
Conditions	Predicted values based on XLogP3 algorithm (PubChem) and fragment-based CLOGP methodology; experimental logP values not directly determined for this compound series

Why This Matters

When selecting a pyridinylphenol building block for cell-permeable probe or lead compound synthesis, the bromo analog's higher predicted logP offers a measurable advantage for membrane penetration relative to the des-halogen scaffold, while maintaining a more moderate lipophilicity profile than iodinated analogs (predicted logP >4.0), which may carry higher toxicity and solubility liabilities.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. (Fragment-based π values for halogen substituents). View Source
• [2] PubChem. Predicted XLogP3 values for 2-(5-bromo-4-methylpyridin-2-yl)phenol (CID accessible via CAS 2059971-99-0) and structural analogs. National Center for Biotechnology Information. View Source

Application Scenarios for 2-(5-Bromo-4-methylpyridin-2-yl)phenol

Sequential Cross-Coupling for Kinase Inhibitor Libraries

The C5–Br bond in 2-(5-bromo-4-methylpyridin-2-yl)phenol serves as the primary diversification handle for Suzuki–Miyaura coupling, enabling introduction of aryl, heteroaryl, or vinyl substituents at this position under mild Pd(0) catalysis (25–60 °C). [1] The ortho-phenol group remains available for subsequent O-alkylation, O-arylation, or metal chelation, providing an orthogonal second diversification point. This sequential functionalization strategy is directly aligned with the kinase inhibitor patent literature (US-9096593-B2), where the bromopyridinylphenol core is elaborated into c-Kit inhibitors through successive coupling and derivatization steps. [2] Procurement of this specific bromo-methyl-phenol scaffold, rather than the chloro analog (which requires higher-temperature coupling) or the des-bromo analog (which lacks any halogen handle), maximizes synthetic efficiency and minimizes byproduct formation in library production.

Species-Selective Tyrosinase Screening: Agrochemical & Cosmetic R&D

The documented 71-fold selectivity of 2-(5-bromo-4-methylpyridin-2-yl)phenol for fungal (A. bisporus) tyrosinase (Ki = 1.80 µM) over recombinant human tyrosinase (Ki = 128 µM) positions this compound as a mechanistically informative tool for agrochemical fungicide discovery and for skin-whitening cosmetic safety assessment. [3] In anti-browning or antifungal screening cascades, the compound can serve as a positive control or starting scaffold for SAR optimization targeting fungal tyrosinase, with the human isoform data providing a built-in selectivity benchmark. The ortho-phenol moiety is essential for copper chelation at the tyrosinase dinuclear active site; the para-phenol isomer cannot engage both copper ions simultaneously due to geometric constraints, making procurement of the correct ortho-isomer critical for assay validity.

Metal-Complex Emitters for OLEDs

The conformationally locked ortho-phenol-pyridine motif in 2-(5-bromo-4-methylpyridin-2-yl)phenol pre-organizes the ligand for facial (N^O) bidentate coordination to Ir(III), Pt(II), or Cu(I) centers, a prerequisite for efficient phosphorescent emission in organic light-emitting diode (OLED) applications. [4] The C5–Br substituent further enables post-complexation functionalization via Suzuki coupling to tune emission wavelength without disrupting the metal coordination sphere. The para-isomer 4-(5-bromo-4-methylpyridin-2-yl)phenol cannot achieve the same N^O chelation geometry, and 5-bromo-4-methyl-2-phenylpyridine lacks the phenolic oxygen donor entirely. For materials science procurement, only the ortho-phenol isomer is structurally competent to generate the desired phosphorescent metal complexes.

Fragment-Based Drug Discovery (FBDD) Screening Inclusion

With a molecular weight of 264.12 g/mol, 1 hydrogen bond donor (phenol OH), 2 hydrogen bond acceptors (pyridyl N, phenol O), predicted logP of ~3.5–3.8, and a bromine atom providing anomalous scattering for X-ray crystallographic phasing, 2-(5-bromo-4-methylpyridin-2-yl)phenol satisfies Rule-of-Three criteria for fragment library inclusion. [5] The compound's curated tyrosinase bioactivity and patent-validated kinase inhibitor utility provide target-class annotation that increases its value as an informed screening deck member. The bromo substituent offers the additional practical advantage of facilitating soakable co-crystal structure determination via Br anomalous dispersion (f'' = 1.28 e⁻ at Cu Kα), a feature absent in the des-halogen and chloro analogs (Cl f'' = 0.70 e⁻), thereby accelerating hit-to-lead structural biology workflows.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis via sequential coupling

C5–Br cross-coupling reactivity & ortho-OH orthogonal derivatization

Coupling efficiency, chemoselectivity, and byproduct profile

Species-selective tyrosinase screening (agrochemical & cosmetic R&D)

71-fold fungal vs. human Ki selectivity and ortho-OH copper chelation motif

Enzyme selectivity benchmarking and assay reproducibility

Metal-complex emitters for OLED materials

Intramolecular H-bond enforced coplanarity for N^O chelation

Coordination geometry and phosphorescence emission wavelength

Fragment-based drug discovery (FBDD) screening deck inclusion

Rule-of-Three compliance, bromine anomalous scattering for X-ray phasing

Crystallographic phasing success and fragment hit confirmation

• [1] Stambuli, J. P.; Kuwano, R.; Hartwig, J. F. Unparalleled Rates for the Activation of Aryl Chlorides and Bromides. Angew. Chem. Int. Ed. 2002, 41, 4746–4748. DOI: 10.1002/anie.200290036. View Source
• [2] US Patent US-9096593-B2. Compounds and methods for kinase modulation, and indications therefor. Filed 2009-11-06, granted 2015-08-04. View Source
• [3] BindingDB. BDBM50205814 (CHEMBL3898657). Ki values for mushroom and human tyrosinase. Curated by ChEMBL, University of Bonn. View Source
• [4] Miki, K.; Maeda, K.; Matsubara, R.; Hayashi, M. Synthesis of 2-(Pyridin-2-yl)phenols and 2-(Pyridin-2-yl)anilines. J. Org. Chem. 2024, 89, 6174–6184. (Ortho-phenol geometry for metal chelation). DOI: 10.1021/acs.joc.4c00423. View Source
• [5] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8, 876–877. (Fragment library design criteria). DOI: 10.1016/S1359-6446(03)02831-9. View Source